Cas no 640735-23-5 (4-fluoro-1H-pyrrolo[2,3-b]pyridine)

4-fluoro-1H-pyrrolo[2,3-b]pyridine structure
640735-23-5 structure
Product Name:4-fluoro-1H-pyrrolo[2,3-b]pyridine
CAS No:640735-23-5
MF:C7H5FN2
MW:136.126404523849
MDL:MFCD08272231
CID:68526
PubChem ID:11297998
Update Time:2025-04-18

4-fluoro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-7-azaindole
    • 4-Fluoro-1H-pyrrolo[2,3-b]pyridine
    • 4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-ol
    • 1H-PYRROLO[2,3-B]PYRIDINE, 4-FLUORO-
    • PubChem19337
    • YZTWCWYRUCKWDR-UHFFFAOYSA-N
    • FCH858966
    • VP13204
    • LS40896
    • RP09004
    • PB15996
    • RP20242
    • 1H-Pyrrolo[2,3-b]pyridine,4-fluoro-
    • 4-fluoranyl-1H-pyrrolo[2,3-b]pyridine
    • EN001884
    • AX
    • AKOS005145754
    • J-515326
    • DS-10880
    • CS-B0842
    • SCHEMBL1467702
    • FT-0660880
    • MFCD08272231
    • DTXSID80461514
    • 640735-23-5
    • A834632
    • AM20061859
    • DB-003482
    • 1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-; 4-Fluoro-1H-pyrrolo[2,3-b]pyridine; 4-Fluoro-7-azaindole
    • 4-fluoro-1H-pyrrolo[2,3-b]pyridine
    • MDL： MFCD08272231
    • Inchi： 1S/C7H5FN2/c8-6-2-4-10-7-5(6)1-3-9-7/h1-4H,(H,9,10)
    • InChI Key： YZTWCWYRUCKWDR-UHFFFAOYSA-N
    • SMILES： FC1C=CN=C2C=1C=CN2

Computed Properties

  • Exact Mass: 136.04400
  • Monoisotopic Mass: 136.04367633g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Color/Form: Gray white solid
  • Melting Point: 118-120°C
  • PSA: 28.68000
  • LogP: 1.70200

4-fluoro-1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-fluoro-1H-pyrrolo[2,3-b]pyridine Production Method

4-fluoro-1H-pyrrolo[2,3-b]pyridine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:640735-23-5)4-氟-7-氮杂吲哚
Order Number:LE26887500
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:00
Price ($):discuss personally
Email:18501500038@163.com

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640735-23-5 (4-fluoro-1H-pyrrolo[2,3-b]pyridine) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:640735-23-5)4-氟-7-氮杂吲哚
LE26887500
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email